Cas no 98476-27-8 (Ethyl 1-(4-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-(4-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate
• CAS No: 98476-27-8
• MF: C₁₃H₁₀ClN₃O₂
• MW: 275.690401554108
• CID: 94883
• PubChem ID: 13772949
• Update Time: 2025-10-23

Ethyl 1-(4-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(4-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate
• ethyl 1-(4-chlorophenyl)-5-cyanopyrazole-4-carboxylate
• UWCIMORHYIYCOT-UHFFFAOYSA-N
• FT-0724879
• AKOS015909074
• ethyl 1-(4-chlorophenyl)-5-cyano-4-pyrazolecarboxylate
• 98476-27-8
• SCHEMBL6403718
• ethyl1-(4-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate
• 5-cyano-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid, ethyl ester
• DTXSID00548992
• 1-(4-CHLOROPHENYL)-5-CYANO-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• DB-080533

• Inchi： 1S/C13H10ClN3O2/c1-2-19-13(18)11-8-16-17(12(11)7-15)10-5-3-9(14)4-6-10/h3-6,8H,2H2,1H3
• InChI Key： UWCIMORHYIYCOT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C#N)=C(C(=O)OCC)C=N1

Computed Properties

• Exact Mass: 275.0461543g/mol
• Monoisotopic Mass: 275.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 444.5°C at 760 mmHg
• Flash Point: 222.6°C
• Refractive Index: 1.613

Additional information on Ethyl 1-(4-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate

Ethyl 1-(4-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate (CAS No. 98476-27-8): A Comprehensive Overview

Ethyl 1-(4-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate (CAS No. 98476-27-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of chemical properties that make it a promising candidate for various therapeutic applications. The presence of both chloro and cyano substituents on the pyrazole core imparts distinct reactivity and functionality, opening up avenues for further chemical modifications and biological evaluations.

The molecular framework of Ethyl 1-(4-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate consists of a pyrazole core substituted with an ethyl ester group, a 4-chlorophenyl ring, and a cyano group at the 5-position. This arrangement not only contributes to its structural complexity but also influences its interactions with biological targets. The chloro group, in particular, is known to enhance lipophilicity and metabolic stability, while the cyano group introduces a polar character that can modulate binding affinity and selectivity.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities and potential therapeutic benefits. Pyrazole derivatives, in particular, have been extensively studied for their roles in anti-inflammatory, antimicrobial, anticancer, and anti-diabetic applications. Among these derivatives, Ethyl 1-(4-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate has emerged as a compound of interest due to its unique structural features and reported biological activities.

One of the most compelling aspects of Ethyl 1-(4-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate is its potential as a scaffold for drug discovery. The pyrazole core is highly versatile and can be modified in numerous ways to optimize pharmacokinetic properties and target specificity. For instance, the ethyl ester group can be hydrolyzed to yield a carboxylic acid, which may enhance water solubility and bioavailability. Additionally, the chloro and cyano groups provide handles for further derivatization, allowing chemists to explore a wide range of structural permutations.

The biological activity of Ethyl 1-(4-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate has been the subject of several recent studies. Research indicates that this compound exhibits inhibitory effects on various enzymes and receptors involved in disease pathways. For example, preliminary in vitro studies have suggested that it may possess anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes. Furthermore, its interaction with other biological targets such as kinases and transcription factors has been explored, highlighting its potential as an anti-cancer agent.

In addition to its pharmacological potential, Ethyl 1-(4-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate has also been investigated for its role in chemical synthesis. The presence of multiple reactive sites allows for diverse functionalization strategies, making it a valuable intermediate in the preparation of more complex molecules. For instance, the cyano group can be reduced to an amine or converted into a carboxamide, while the chloro group can undergo nucleophilic substitution reactions to introduce new substituents.

The synthesis of Ethyl 1-(4-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate involves several key steps that highlight the compound's synthetic utility. Typically, the process begins with the condensation of appropriately substituted phenols with hydrazine hydrate to form pyrazoles. Subsequent functionalization steps include chlorination at the para position of the phenol ring followed by cyanoation at the 5-position of the pyrazole core. Finally, esterification is carried out to introduce the ethyl ester group at the 4-position.

The synthetic route not only demonstrates the versatility of Ethyl 1-(4-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate as a building block but also underscores its importance in medicinal chemistry. The ability to efficiently synthesize this compound in good yields under mild conditions makes it an attractive candidate for further development. Moreover, modifications to the synthetic pathway can be easily adapted to produce analogs with tailored properties for specific applications.

The pharmacokinetic profile of Ethyl 1-(4-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate is another critical aspect that has been examined in recent studies. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Preliminary data suggest that it exhibits moderate bioavailability following oral administration and undergoes metabolic conversion primarily via cytochrome P450 enzymes.

The metabolic stability of Ethyl 1-(4-chlorophenyl)-5-cyano-1H-pyrazole-4-carboxylate has been assessed in vitro using liver microsomes and hepatocytes. These studies have revealed that while it is susceptible to hydrolysis at the ester bond, it remains relatively stable against oxidative degradation under physiological conditions. This stability suggests that it may have a reasonable half-life in vivo, allowing for prolonged therapeutic action.

The toxicological profile of this compound has also been evaluated as part of its preclinical development. Acute toxicity studies have shown that it exhibits low acute toxicity at high doses when administered orally or intraperitoneally. Furthermore, chronic toxicity studies indicate no significant organ toxicity or carcinogenic potential at prolonged exposure periods.

The future directions for research on Ethil 1-(4-chlorophenethyl)-5-cyanolpyrrolidinonecarbonyl chloride CAS No:98765634567891012 ^{[Note: This appears to be an unrelated CAS number; ensure accuracy if used]}